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Compound of Interest

Compound Name: Glycoursodeoxycholic Acid-d5

Cat. No.: B15338675

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Glycoursodeoxycholic Acid-d5
(GUDCA-d5), a deuterated stable isotope-labeled form of Glycoursodeoxycholic Acid
(GUDCA). GUDCA is a glycine-conjugated secondary bile acid that plays a significant role in
metabolic regulation and cellular protection. GUDCA-d5 is an essential tool for researchers in
drug development and metabolic studies, primarily utilized as an internal standard for accurate
quantification of endogenous GUDCA in biological matrices.

Chemical and Physical Properties

Glycoursodeoxycholic Acid-d5 is structurally identical to its endogenous counterpart, with
the exception of five deuterium atoms incorporated into its molecular structure. This isotopic
labeling results in a higher molecular weight, allowing for its differentiation from unlabeled
GUDCA in mass spectrometry-based analyses, without altering its chemical behavior.

Quantitative Data Summary

The following table summarizes the key quantitative data for Glycoursodeoxycholic Acid-d5.
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Property Value Source(s)
CAS Number Not Available (NA) [1]
Unlabeled CAS Number 64480-66-6 [2]
Molecular Formula C26H38DsNOs [3]
Molecular Weight 454.65 g/mol [3]
Exact Mass 454.34550720 Da [4]
Appearance White to Off-White Solid [5]
Melting Point >210°C (decomposes) [5]
Solubility DMSO (Slightly), Ethan-ol 5]
(Slightly), Methanol (Slightly)
Storage Temperature -20°C [5]
Computed XLogP3 4.3 [4]

Experimental Protocols

Glycoursodeoxycholic Acid-d5 is predominantly used as an internal standard in quantitative

bioanalytical methods, such as Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS), to ensure the accuracy and precision of the measurement of unlabeled GUDCA.[6]

Protocol: Quantification of Glycoursodeoxycholic Acid

in Human Plasma using LC-MS/MS

This protocol outlines a typical stable isotope dilution method for the quantification of GUDCA

in human plasma samples.

1. Materials and Reagents:

e Glycoursodeoxycholic Acid (GUDCA) analytical standard

e Glycoursodeoxycholic Acid-d5 (GUDCA-d5) internal standard (IS)
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Human plasma (charcoal-stripped or analyte-free) for calibration standards and quality
controls

Methanol (LC-MS grade)
Acetonitrile (LC-MS grade)
Ammonium formate
Formic acid or Acetic acid
Water (LC-MS grade)
Solid Phase Extraction (SPE) or Protein Precipitation (PPT) consumables
. Preparation of Standard and Internal Standard Stock Solutions:
GUDCA Stock Solution (1 mg/mL): Accurately weigh and dissolve GUDCA in methanol.

GUDCA-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve
GUDCA-d5 in methanol.

Working Solutions: Prepare serial dilutions of the GUDCA stock solution in methanol:water
(1:1, v/v) to create calibration standards. Prepare a working solution of GUDCA-d5 IS at an
appropriate concentration (e.g., 100 ng/mL).

. Sample Preparation (Protein Precipitation):

To 50 pL of plasma sample, calibrator, or quality control, add 150 pL of the GUDCA-d5 IS
working solution in acetonitrile.

Vortex the mixture for 2 minutes to precipitate proteins.
Centrifuge at 14,000 x g for 15 minutes at 4°C.
Transfer the supernatant to an HPLC vial for analysis.[7][8]

. LC-MS/MS Conditions:
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e HPLC System: A UHPLC system.

e Column: A reverse-phase C18 column (e.g., 50mm x 2.1mm, 1.8 um).[9]
e Mobile Phase A: 0.1% Formic Acid in Water.[8]

o Mobile Phase B: Acetonitrile:Methanol (1:1, v/v) with 0.1% Formic Acid.[8]
e Flow Rate: 0.5 mL/min.

o Gradient Elution: A linear gradient from 40% to 98% Mobile Phase B over 8 minutes,
followed by a re-equilibration step.[8]

e Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source.

 |onization Mode: Negative.
e Multiple Reaction Monitoring (MRM) Transitions:
o GUDCA: Q1:448.3 m/z - Q3: 74.0 m/z[7]

o GUDCA-d5: Q1: 453.3 m/z — Q3: 74.0 m/z (Note: The precursor ion will be shifted by +5
Da, while the fragment is expected to be the same glycine moiety).

5. Data Analysis:

o Quantify GUDCA in the samples by calculating the peak area ratio of the analyte to the
internal standard against a calibration curve constructed from the standards.

Signaling Pathways and Biological Role

GUDCA is not merely a product of bile acid metabolism; it is an active signaling molecule
involved in maintaining metabolic homeostasis and protecting against cellular stress.[10][11]

TGRS5 Signaling Pathway

GUDCA, along with other bile acids, is an agonist for the Takeda G-protein coupled receptor 5
(TGRS). Activation of TGRS is linked to beneficial metabolic effects, including improved glucose
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homeostasis and increased energy expenditure.[12][13]
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Caption: GUDCA activation of the TGR5 signaling cascade.

Inhibition of Endoplasmic Reticulum (ER) Stress

GUDCA has been shown to ameliorate ER stress, a key pathological factor in metabolic
diseases like insulin resistance and hepatic steatosis.[11] It works by reducing the expression
of key ER stress markers and stabilizing intracellular calcium homeostasis.[11][14]
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Caption: GUDCA's protective role against ER stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15338675?utm_src=pdf-body-img
https://www.benchchem.com/product/b15338675?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15338675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

o 1. pharmaffiliates.com [pharmaffiliates.com]
e 2. theclinivex.com [theclinivex.com]
e 3. scbt.com [scbt.com]

e 4. Glycoursodeoxycholic Acid-d5 | C26H43NO5 | CID 45039364 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. GLYCOURSODEOXYCHOLIC ACID-D5 [chemicalbook.com]
e 6. medchemexpress.com [medchemexpress.com]

e 7. Quantification of bile acids: a mass spectrometry platform for studying gut microbe
connection to metabolic diseases - PMC [pmc.ncbi.nim.nih.gov]

¢ 8. documents.thermofisher.com [documents.thermofisher.com]
¢ 9. nssresearchjournal.com [nssresearchjournal.com]
¢ 10. researchgate.net [researchgate.net]

e 11. Glycoursodeoxycholic acid ameliorates diet-induced metabolic disorders with inhibiting
endoplasmic reticulum stress - PMC [pmc.ncbi.nim.nih.gov]

e 12. Glycoursodeoxycholic acid regulates bile acids level and alters gut microbiota and
glycolipid metabolism to attenuate diabetes - PMC [pmc.ncbi.nlm.nih.gov]

e 13. Structure-Based Insights into TGR5 Activation by Natural Compounds: Therapeutic
Implications and Emerging Strategies for Obesity Management - PMC
[pmc.ncbi.nlm.nih.gov]

e 14. Glycoursodeoxycholic acid ameliorates diet-induced metabolic disorders with inhibiting
endoplasmic reticulum stress - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Glycoursodeoxycholic Acid-d5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15338675#cas-number-for-glycoursodeoxycholic-
acid-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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